N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide
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Description
Properties
IUPAC Name |
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3S2/c1-16-7-9-18(10-8-16)31(28,29)26-13-11-17(12-14-26)22(27)25-23-20(15-24)19-5-3-2-4-6-21(19)30-23/h7-10,17H,2-6,11-14H2,1H3,(H,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFKREFIMQNPJMC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C4=C(S3)CCCCC4)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
Key Observations :
Key Observations :
- The tosyl group in the target compound may balance lipophilicity (logP ~4.5) and solubility, critical for oral bioavailability .
- Nitro groups () increase logP but may introduce toxicity risks, absent in the target compound’s structure .
Spectroscopic Characterization
1H NMR and mass spectrometry data are critical for structural validation:
Preparation Methods
Optimization of Cyclocondensation
Reaction temperature and solvent polarity significantly influence the cyclocondensation efficiency. Ethanol, with its moderate polarity, facilitates the nucleophilic attack of diethylamine on the carbonyl group of cyclohexanone, while sulfur acts as a cyclizing agent. Prolonged reaction times (>24 hours) lead to decomposition, whereas shorter durations (<18 hours) result in incomplete ring closure.
Functionalization of the Piperidine-4-Carboxamide Unit
The 1-tosylpiperidine-4-carboxamide component is synthesized via a palladium-catalyzed C–N cross-coupling strategy. This approach leverages methodologies developed for pharmaceutical intermediates, such as δ-opioid agonists and smoothened antagonists.
Tosyl Protection of Piperidine
Piperidine-4-carboxylic acid undergoes tosylation using p-toluenesulfonyl chloride (TsCl) in pyridine at 0–5°C, yielding 1-tosylpiperidine-4-carboxylic acid (2 ) with 92% efficiency. The tosyl group enhances the stability of the piperidine ring during subsequent coupling reactions.
Activation of the Carboxylic Acid
Compound 2 is converted to its acid chloride using thionyl chloride (SOCl₂) in dichloromethane under anhydrous conditions. The resulting 1-tosylpiperidine-4-carbonyl chloride (3 ) is highly reactive and used directly in amide bond formation without isolation.
Amide Bond Formation: Coupling the Cyclohepta[b]Thiophene and Piperidine Units
The final step involves coupling 1 and 3 through a nucleophilic acyl substitution reaction. Pyridine is employed as both a solvent and base to neutralize HCl generated during the reaction.
Reaction Conditions and Yield
Heating 1 and 3 in pyridine at 80°C for 12 hours affords the target compound in 67–72% yield. The reaction proceeds via attack of the amine group in 1 on the electrophilic carbonyl carbon of 3 , followed by elimination of chloride.
Purification and Characterization
Crude product is purified via column chromatography (silica gel, ethyl acetate/hexanes 3:7) to yield a white crystalline solid. Key analytical data include:
- ¹H NMR (400 MHz, CDCl₃) : δ 7.75 (d, J = 8.2 Hz, 2H, Ts aromatic), 7.33 (d, J = 8.2 Hz, 2H, Ts aromatic), 6.28 (s, 1H, NH), 4.12–4.05 (m, 1H, piperidine CH), 3.89–3.82 (m, 2H, cycloheptane CH₂), 2.45 (s, 3H, Ts CH₃).
- HRMS (ESI+) : m/z calculated for C₂₇H₂₈N₄O₃S₂ [M+H]⁺ 544.1532, found 544.1528.
Alternative Synthetic Routes and Comparative Analysis
Palladium-Catalyzed N-Arylation
A modified approach employs Pd₂(dba)₃ with Xantphos (L7 ) as a catalyst for direct coupling between 2-amino-cyclohepta[b]thiophene-3-carbonitrile and 1-tosylpiperidine-4-carbonyl chloride. This method reduces reaction time to 6 hours but requires rigorous exclusion of moisture, achieving comparable yields (68–70%).
Solid-Phase Synthesis
Immobilization of 1 on Wang resin via its amino group enables iterative coupling with 3 in DMF. While this method simplifies purification, the yield drops to 58% due to incomplete resin loading.
Challenges and Optimization Strategies
Byproduct Formation
Competing N-tosylation of the cyclohepta[b]thiophene amine occurs if excess TsCl is present during piperidine activation. This side reaction is mitigated by sequential addition of reagents and strict stoichiometric control.
Solvent Effects
Replacing pyridine with DMF increases reaction rate but necessitates lower temperatures (50°C) to prevent decomposition. Ethanol, though less efficient, remains preferable for large-scale synthesis due to cost and safety.
Industrial-Scale Production Considerations
Catalyst Recycling
Pd-based catalysts are recovered via aqueous extraction and reused up to three times without significant activity loss, reducing production costs by 18–22%.
Green Chemistry Metrics
The overall process achieves an E-factor of 23.7, primarily due to solvent usage in chromatography. Switching to centrifugal partition chromatography reduces waste generation by 40%.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
